Cas no 80167-65-3 (1-Benzyl-1H-indole-3-thiol)

1-Benzyl-1H-indole-3-thiol structure

Product name:1-Benzyl-1H-indole-3-thiol

CAS No:80167-65-3

MF:C₁₅H₁₃NS

MW:239.335

CID:2802609

PubChem ID:14676864

Chemical and Physical Properties
Related Products

1-Benzyl-1H-indole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-1H-indole-3-thiol
- SCHEMBL5622616
- 80167-65-3
- DTXSID00562916
- Inchi： InChI=1S/C15H13NS/c17-15-11-16(10-12-6-2-1-3-7-12)14-9-5-4-8-13(14)15/h1-9,11,17H,10H2
- InChI Key： PBUONYSUTAZMDR-UHFFFAOYSA-N

Computed Properties

Exact Mass: 239.07687059Da
Monoisotopic Mass: 239.07687059Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 5.9Å²
XLogP3: 3.7

1-Benzyl-1H-indole-3-thiol Related Literature

1. A [2]-catenane whose rings incorporate two differently metallated porphyrins†

Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
2. A 1024-sample serum analyzer chip for cancer diagnostics†

Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
3. A bacteria-resistant and self-healing spray dressing based on lyotropic liquid crystals to treat infected post-operative wounds†

Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
4. 3D printing of magnetic parts by laser powder bed fusion of iron oxide nanoparticle functionalized polyamide powders

Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
5. A cell-penetrating protein designed for bimodal fluorescence and magnetic resonance imaging†

Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
6. A borane–bithiophene–BODIPY triad: intriguing tricolor emission and selective fluorescence response towards fluoride ions†

Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
7. A 16.4% efficiency organic photovoltaic cell enabled using two donor polymers with their side-chains oriented differently by a ternary strategy†

Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
8. A binary carbon@silica@carbon hydrophobic nanoreactor for highly efficient selective oxidation of aromatic alkanes†

Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
9. A 1-to-2 demultiplexer hybrid nanocarrier for cargo delivery and activation†

Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
10. A catalytic multicomponent coupling reaction for the enantioselective synthesis of spiroacetals†

Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717

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